Cas no 74668-72-7 (2-Methoxyquinolin-8-ol)

• Product Name: 2-Methoxyquinolin-8-ol
• CAS No: 74668-72-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00168952
• CID: 821367
• PubChem ID: 762719
• Update Time: 2025-04-19

2-Methoxyquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyquinolin-8-ol
• 2-METHOXY-8-HYDROXY QUINOLINE
• 2-METHOXY-8-QUINOLINOL
• 2-methoxy-8-quinolinol(SALTDATA: FREE)
• 2-methoxy-quinolin-8-ol
• CHEMBRDG-BB 5175101
• 8-hydroxy-2-methoxyquinoline
• 8-quinolinol,2-methoxy
• 2-methoxy-8-quinolinol, AldrichCPR
• ChemDiv2_000316
• ZCA66872
• Oprea1_314569
• DTXSID00354055
• SB68517
• AKOS001591778
• Cambridge id 5175101
• 74668-72-7
• SCHEMBL1043719
• 8-quinolinol, 2-methoxy-
• FS-6117
• CS-0313149
• AJWJCDDMGBKWAW-UHFFFAOYSA-N
• MFCD00168952
• HMS1369O08
• DB-330445
• STK019374

• MDL： MFCD00168952
• Inchi： 1S/C10H9NO2/c1-13-9-6-5-7-3-2-4-8(12)10(7)11-9/h2-6,12H,1H3
• InChI Key： AJWJCDDMGBKWAW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=C(C2=N1)O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.258
• Boiling Point: 324.4°C at 760 mmHg
• Flash Point: 150°C
• Refractive Index: 1.649
• PSA: 42.35000
• LogP: 1.94900

2-Methoxyquinolin-8-ol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives